Cas no 55789-53-2 (1,4-Dithiin, 2,3-dihydro-2,5,6-trimethyl-, 1,1,4,4-tetraoxide)

• Product Name: 1,4-Dithiin, 2,3-dihydro-2,5,6-trimethyl-, 1,1,4,4-tetraoxide
• CAS No: 55789-53-2
• MF: C₇H₁₂O₄S₂
• MW: 224.297780036926
• CID: 350912
• PubChem ID: 12920068
• Update Time: 2025-04-19

1,4-Dithiin, 2,3-dihydro-2,5,6-trimethyl-, 1,1,4,4-tetraoxide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiin, 2,3-dihydro-2,5,6-trimethyl-, 1,1,4,4-tetraoxide
• 2,5,6-trimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-tetraoxide
• SCHEMBL11397200
• 2,5,6-Trimethyl-2,3-dihydro-1lambda~6~,4lambda~6~-dithiine-1,1,4,4-tetrone
• DTXSID40512990
• 55789-53-2

• Inchi： 1S/C7H12O4S2/c1-5-4-12(8,9)6(2)7(3)13(5,10)11/h5H,4H2,1-3H3
• InChI Key： HZSISFFRBHQBEZ-UHFFFAOYSA-N
• SMILES： S1(C(C)=C(C)S(CC1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 224.01776
• Monoisotopic Mass: 224.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28